Cas no 83541-12-2 (Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-)

• Product name: Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-
• CAS No: 83541-12-2
• MF: C₁₇H₂₆O
• MW: 246.388
• CID: 4206460
• PubChem ID: 15577317

Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[(3R)-3,7-dimethyl-6-octenyl]oxy]methyl]-
• Benzene, [[[(3R)-3,7-dimethyl-6-octen-1-yl]oxy]methyl]-
• 83541-12-2
• DTXSID00574716
• ({[(3R)-3,7-Dimethyloct-6-en-1-yl]oxy}methyl)benzene

• Inchi： InChI=1S/C17H26O/c1-15(2)8-7-9-16(3)12-13-18-14-17-10-5-4-6-11-17/h4-6,8,10-11,16H,7,9,12-14H2,1-3H3/t16-/m1/s1
• InChI Key： ITLMKEZZDGLMPC-MRXNPFEDSA-N

Computed Properties

• Exact Mass: 246.198365449Da
• Monoisotopic Mass: 246.198365449Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 5.2